4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide

• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• IUPAC Name: 4-[2-(pyridin-3-ylmethylamino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H17N3O2S/c15-20(18,19)14-5-3-12(4-6-14)7-9-17-11-13-2-1-8-16-10-13/h1-6,8,10,17H,7,9,11H2,(H2,15,18,19)
• InChI Key: BNHRULXKZYEPBQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N

Description

4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide, also known as PMSF, is a widely used serine protease inhibitor. It is a white crystalline powder with a molecular weight of 277.36 g/mol. PMSF is commonly used in biochemical and molecular biology research as it can irreversibly inhibit serine proteases, which are enzymes that cleave peptide bonds in proteins.

Mechanism of Action

4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide acts as a serine protease inhibitor by binding covalently to the active site serine residue in the protease. This irreversible binding prevents the protease from cleaving peptide bonds in proteins.
Biochemical and Physiological Effects
4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has been shown to inhibit a wide range of serine proteases, including trypsin, chymotrypsin, and thrombin. It has also been shown to inhibit the activity of some cysteine proteases. 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has been used to prevent proteolysis during protein purification and to study the role of serine proteases in various biological processes. 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has been shown to have no significant effect on the activity of other enzymes, such as lipases and esterases.

Advantages and Limitations for Lab Experiments

4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide is a widely used serine protease inhibitor due to its high specificity and irreversible binding to the active site serine residue in the protease. It is also relatively stable and easy to handle. However, 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide can be toxic to cells at high concentrations, and its irreversible binding to proteases can make it difficult to remove from samples.

Future Directions

There are several future directions for the use of 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide in scientific research. One area of interest is the development of new serine protease inhibitors that are more specific and less toxic than 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide. Another area of interest is the use of 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide in the study of the role of serine proteases in disease states, such as cancer and inflammation. Additionally, 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide could be used in the development of new antiviral therapies by inhibiting the activity of proteases in virus particles.

Synthesis Methods

4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide can be synthesized through the reaction of 4-nitrobenzenesulfonyl chloride with 2-(3-pyridyl)ethylamine in the presence of a base such as triethylamine. The resulting intermediate, 4-nitrobenzenesulfonyl-2-(3-pyridyl)ethylamine, is then reduced with sodium dithionite to yield 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide.

Scientific Research Applications

4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide is commonly used in biochemical and molecular biology research to irreversibly inhibit serine proteases. It is often used to prevent proteolysis during protein purification and to study the role of serine proteases in various biological processes. 4-{2-[(3-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has also been used to inhibit the activity of proteases in virus particles, which has led to the development of antiviral therapies.